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Compound of Interest

Compound Name: PSB-1115 potassium salt

Cat. No.: B15572539

Essential Safety and Handling Guide for PSB-
1115 Potassium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal
of PSB-1115 potassium salt (CAS No: 409344-71-4). Adherence to these procedures is
essential for ensuring laboratory safety and maintaining experimental integrity.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for PSB-1115 potassium salt.
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Property Value Source
Appearance White to beige powder

Purity =95% (HPLC)

Molecular Formula C14H13KN4OsS [11[2]
Molecular Weight 388.44 g/mol [1]
Storage Temperature 2-8°C (desiccated)

= 4 years (under proper

Stability storage) [2]

Solubility Data Concentration Source

DMSO 1 mg/mL (warmed), 25 mg/mL [2]

DMF 5 mg/mL [2]

PBS (pH 7.2) 1 mg/mL [2]

Hazard Ratings Scale Rating Source

NFPA Health 0-4 0 [3]

NFPA Fire 0-4 0 [3]

NFPA Reactivity 0-4 0 3]

GHS Classification - Not classified as [1]I3]
hazardous

Operational Plan: Handling and Personal Protective
Equipment (PPE)

While PSB-1115 potassium salt is not classified as a hazardous substance, prudent
laboratory practices necessitate the use of appropriate personal protective equipment (PPE).
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Step-by-Step Handling Protocol:

* Risk Assessment: Before handling, conduct a risk assessment for the specific experimental
procedure.

o PPE Donning: At a minimum, wear the following PPE:

[¢]

Eye Protection: Safety glasses or goggles.

o

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

[e]

Respiratory Protection: For operations that may generate dust, a type N95 (US) or
equivalent respirator is recommended.

[e]

Body Protection: A standard laboratory coat.
» Weighing and Aliquoting:

o Perform in a well-ventilated area. For procedures with a higher risk of aerosolization, use a
chemical fume hood.

o Use appropriate tools (e.g., spatulas) to handle the powder.

o Close the container tightly after use to prevent contamination and absorption of moisture.
 Dissolving:

o When preparing solutions, add the solvent to the weighed powder slowly.

o If warming is required to dissolve the compound (e.g., in DMSO), use a water bath and
monitor the temperature to avoid degradation.

o Storage: Store the solid compound and any prepared stock solutions at 2-8°C in a
desiccated environment.

Emergency Procedures

Spill Response:
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e Area Evacuation: If a significant amount of dust is generated, evacuate the immediate area.

¢ Ventilation: Ensure the area is well-ventilated.

o Containment and Cleanup:

o Wearing appropriate PPE, mechanically clean up the spilled solid using a scoop or brush.
[3] Avoid dry sweeping which can generate dust.

o Place the collected material into a sealed container for disposal.

o Clean the spill area with a damp cloth.

Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1]

Skin Contact: Wash the affected area thoroughly with soap and water.[1]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth with water. Seek medical attention.

Disposal Plan

Dispose of PSB-1115 potassium salt and any contaminated materials in accordance with
local, state, and federal regulations.

Step-by-Step Disposal Protocol:
e Waste Collection:

o Collect waste solid PSB-1115 potassium salt and any materials used for spill cleanup
(e.g., contaminated gloves, wipes) in a clearly labeled, sealed waste container.

e Aqueous Waste:

o While the compound is considered only slightly hazardous to water, avoid disposing of
large quantities of solutions directly down the drain.[3]
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o Small quantities of dilute agueous solutions may be permissible for drain disposal
depending on institutional guidelines, but must be flushed with a large excess of water (at
least 100-fold).[4]

o Itis best practice to collect all chemical waste, including solutions, for pickup by your
institution's environmental health and safety (EHS) department.

e Consult EHS: Contact your institution's EHS office for specific guidance on the disposal of
this chemical.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of PSB-1115 potassium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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